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Compound of Interest

Compound Name:
2-[(4,6-Dimethoxypyrimidin-2-

yl)oxy]benzoic acid

Cat. No.: B020090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pyrimidinyloxybenzoic acid

herbicides, a significant class of compounds in modern agriculture. This document delves into

their mechanism of action, structure-activity relationships, and provides detailed experimental

protocols and quantitative data for key members of this herbicide family.

Introduction
Pyrimidinyloxybenzoic acid herbicides are a class of synthetic organic compounds widely used

for selective post-emergence control of a variety of weeds in crops. These herbicides are

known for their high efficacy at low application rates and their favorable toxicological profile for

mammals. Key commercialized herbicides in this class include bispyribac-sodium and

pyribenzoxim. They belong to the Group 2 herbicides according to the Herbicide Resistance

Action Committee (HRAC) classification, which are known to inhibit the acetolactate synthase

(ALS) enzyme.

Mechanism of Action
The primary mode of action for pyrimidinyloxybenzoic acid herbicides is the inhibition of the

enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][2]

ALS is a critical enzyme in the biosynthetic pathway of branched-chain amino acids: valine,
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leucine, and isoleucine.[3] This pathway is present in plants and microorganisms but absent in

animals, which accounts for the selective toxicity of these herbicides.[3]

By inhibiting ALS, these herbicides block the production of essential amino acids, which in turn

halts protein synthesis and cell division, ultimately leading to plant death.[3] The inhibition of

ALS leads to a cascade of effects, including the cessation of growth at the meristematic tissues

(roots and shoots), followed by chlorosis and necrosis.

Below is a diagram illustrating the signaling pathway of ALS inhibition by pyrimidinyloxybenzoic

acid herbicides.
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Caption: Mechanism of action of pyrimidinyloxybenzoic acid herbicides via ALS inhibition.

Key Compounds and Quantitative Data
The efficacy of pyrimidinyloxybenzoic acid herbicides varies depending on the specific

compound, target weed species, and environmental conditions. Below are tables summarizing

available quantitative data for prominent herbicides in this class.

Table 1: Herbicidal Efficacy of Bispyribac-sodium
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Target Weed
Species

Efficacy (%) Application Rate Location

Echinochloa crus-galli

(Barnyardgrass)
85-91 54-62 ml/ha Sari, Iran[4]

Echinochloa crus-galli

(Barnyardgrass)
60-93 54-62 ml/ha Rasht, Iran[4]

Cyperus difformis

(Nutsedge)
66-90 54-62 ml/ha Sari, Iran[4]

Cyperus difformis

(Nutsedge)
60-100 54-62 ml/ha Rasht, Iran[4]

Paspalum distichum

(Crowngrass)
95-97 54-62 ml/ha Sari, Iran[4]

Paspalum distichum

(Crowngrass)
30-77 54-62 ml/ha Rasht, Iran[4]

Table 2: Herbicidal Efficacy of Pyribenzoxim

Target Weed Species
Weed Control Efficiency
(%)

Application Rate

Digitaria sanguinalis 73.25 30 g/ha[5]

Echinochloa colona 78.27 30 g/ha[5]

Cyperus iria 78.45 30 g/ha[5]

Physalis minima 76.00 30 g/ha[5]

Alternanthera sessilis 77.72 30 g/ha[5]

Table 3: In Vitro ALS Inhibition and Toxicological Data
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Herbicide
Class/Compound

Organism/Test System IC50 / LD50

Pyrimidinyl-thiobenzoates Rice and Barley 0.7 nM to 11.0 nM[6]

Bispyribac-sodium Rat (acute oral) LD50 > 5000 mg/kg[7]

Pyribenzoxim Rat (acute oral) LD50 > 5000 a.i. mg/kg

Experimental Protocols
Detailed and robust experimental protocols are crucial for the evaluation of herbicide efficacy

and mechanism of action. Below are methodologies for key experiments.

In Vitro Acetolactate Synthase (ALS) Inhibition Assay
(Spectrophotometric Method)
This protocol provides a generalized procedure for determining the in vitro inhibition of ALS

activity.

1. Enzyme Extraction:

Homogenize young plant tissue (e.g., shoots of 1-2 week old plants) in an ice-cold extraction

buffer (e.g., 100 mM potassium phosphate buffer pH 7.5, containing 10 mM pyruvate, 5 mM

MgCl2, 10% v/v glycerol, 1 mM EDTA, 10 µM FAD, and 1 mM DTT).

Centrifuge the homogenate at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

The supernatant containing the crude enzyme extract is used for the assay.

2. Assay Procedure:

The assay is typically conducted in a microplate format.

Prepare a reaction mixture containing assay buffer (e.g., 50 mM potassium phosphate buffer

pH 7.0, 20 mM sodium pyruvate, 10 mM MgCl2, 2 mM thiamine pyrophosphate, and 20 µM

FAD).
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Add various concentrations of the pyrimidinyloxybenzoic acid herbicide (dissolved in a

suitable solvent like DMSO) to the wells.

Initiate the reaction by adding the enzyme extract.

Incubate the plate at a controlled temperature (e.g., 30°C) for a specific period (e.g., 60

minutes).

Stop the reaction by adding sulfuric acid (e.g., 3 M H2SO4). This also initiates the

decarboxylation of acetolactate to acetoin.

Incubate at a higher temperature (e.g., 60°C) for 15 minutes to ensure complete conversion

to acetoin.

3. Detection:

Add a solution of creatine and α-naphthol (Westerfeld method) to the wells.[8] This reacts

with acetoin to form a colored complex.

Incubate for a further 15 minutes at 60°C.

Measure the absorbance at a specific wavelength (e.g., 525 nm) using a microplate reader.

[9]

The IC50 value (the concentration of herbicide that inhibits 50% of the enzyme activity) can

be calculated by plotting the percentage of inhibition against the logarithm of the herbicide

concentration.

Whole-Plant Bioassay for Herbicide Efficacy
This protocol outlines a general procedure for assessing the herbicidal efficacy on whole plants

in a greenhouse setting.[10][11]

1. Plant Material and Growth Conditions:

Grow target weed species from seeds in pots containing a standard potting mix.

Maintain the plants in a greenhouse with controlled temperature, humidity, and photoperiod.
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Ensure uniform growth of seedlings to the desired stage for treatment (e.g., 2-4 leaf stage).

2. Herbicide Application:

Prepare a stock solution of the pyrimidinyloxybenzoic acid herbicide in a suitable solvent and

dilute to the desired concentrations with water, including any recommended adjuvants.

Apply the herbicide solutions to the plants using a precision bench sprayer to ensure uniform

coverage.

Include an untreated control group (sprayed with water and solvent only) and a positive

control with a known effective herbicide.

3. Evaluation:

Evaluate plant injury at set time intervals after treatment (e.g., 7, 14, and 21 days).

Assessments can include visual injury ratings (on a scale of 0% for no effect to 100% for

plant death), plant height, and fresh or dry weight of the above-ground biomass.

The GR50 value (the dose required to cause a 50% reduction in plant growth) can be

determined through dose-response analysis.

Synthesis of Bispyribac-sodium
The synthesis of bispyribac-sodium generally involves the condensation of 2,6-

dihydroxybenzoic acid with 2-(alkylsulfonyl)-4,6-dialkoxypyrimidine.[1]

1. Reaction Setup:

A solution of 2,6-dihydroxybenzoic acid in a solvent such as dimethyl sulfoxide (DMSO) is

prepared.[12][13]

This solution is added to a mixture of a base, like sodium hydride, in DMSO at a controlled

temperature (e.g., 30-32°C).[12][13]

2. Condensation:
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After stirring, 4,6-dimethoxy-2-(methylsulfonyl)-pyrimidine is added to the reaction mixture.

[12][13]

The reaction is maintained at a controlled temperature until completion, which can be

monitored by HPLC.[12][13]

3. Isolation and Purification:

The resulting solid bispyribac-sodium is filtered and washed with DMSO.[12][13]

The wet solid is then re-slurried in methanol and aqueous methanol for purification.[12][13]

The purified product is dried to yield bispyribac-sodium powder.[12][13]

Structure-Activity Relationship (SAR) and
Metabolism
The biological activity of pyrimidinyloxybenzoic acid herbicides is influenced by the nature and

position of substituents on the aromatic rings. Quantitative Structure-Activity Relationship

(QSAR) studies are employed to understand how physicochemical properties and structural

features of these molecules correlate with their herbicidal activity.[14][15] This understanding is

crucial for the rational design of new, more effective herbicides.

The metabolism of these herbicides in plants is a key factor in their selectivity.[2] Tolerant plant

species can rapidly metabolize the active compound into non-toxic forms, while susceptible

species lack this ability. The degradation pathways often involve hydrolysis, oxidation, and

cleavage of the ether or amine linkages.[2]

Below is a diagram representing a generalized workflow for herbicide discovery and evaluation,

integrating SAR and metabolic studies.
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Caption: A generalized workflow for the discovery and evaluation of novel herbicides.

Conclusion
Pyrimidinyloxybenzoic acid herbicides are a vital tool in modern weed management due to their

specific mechanism of action targeting the ALS enzyme. This guide has provided a detailed

overview of their mode of action, quantitative efficacy data, and essential experimental

protocols for their study. The provided diagrams and structured data serve as a valuable

resource for researchers in the field of herbicide science and development. Further research

into QSAR and metabolic pathways will continue to drive the discovery of new and more

effective compounds in this class.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b020090#review-of-pyrimidinyloxybenzoic-acid-
herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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